Cas no 2248310-43-0 (tert-butyl 5-(aminomethyl)-1-methyl-1H-pyrazole-4-carboxylate)

• Product Name: tert-butyl 5-(aminomethyl)-1-methyl-1H-pyrazole-4-carboxylate
• CAS No: 2248310-43-0
• MF: C₁₀H₁₇N₃O₂
• MW: 211.260882139206
• CID: 6235616
• PubChem ID: 165724641
• Update Time: 2025-05-22

tert-butyl 5-(aminomethyl)-1-methyl-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 5-(aminomethyl)-1-methyl-1H-pyrazole-4-carboxylate
• EN300-1625358
• 2248310-43-0

• Inchi： 1S/C10H17N3O2/c1-10(2,3)15-9(14)7-6-12-13(4)8(7)5-11/h6H,5,11H2,1-4H3
• InChI Key： AFJXHRIZFPBKTP-UHFFFAOYSA-N
• SMILES： O(C(C1C=NN(C)C=1CN)=O)C(C)(C)C

Computed Properties

• Exact Mass: 211.132076794g/mol
• Monoisotopic Mass: 211.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 70.1Ų

Additional information on tert-butyl 5-(aminomethyl)-1-methyl-1H-pyrazole-4-carboxylate

tert-butyl 5-(aminomethyl)-1-methyl-1H-pyrazole-4-carboxylate: A Comprehensive Overview

The compound tert-butyl 5-(aminomethyl)-1-methyl-1H-pyrazole-4-carboxylate, identified by the CAS number 2248310-43-0, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound belongs to the class of pyrazole derivatives, which have garnered considerable attention due to their diverse biological activities and potential applications in drug development. The structure of this compound is characterized by a pyrazole ring substituted with an amino methyl group at position 5, a methyl group at position 1, and a tert-butyl ester group at position 4. These structural features contribute to its unique chemical properties and reactivity.

Recent studies have highlighted the importance of pyrazole derivatives in medicinal chemistry, particularly in the design of kinase inhibitors and other bioactive molecules. The presence of the amino methyl group in tert-butyl 5-(aminomethyl)-1-methyl-1H-pyrazole-4-carboxylate introduces additional functionality, enabling it to participate in various biochemical interactions. This makes it a valuable intermediate in the synthesis of more complex molecules with potential therapeutic applications.

One of the key areas of research involving this compound is its role in drug discovery. Scientists have explored its ability to modulate enzyme activity, particularly kinases, which are critical targets in the treatment of diseases such as cancer. The tert-butyl ester group provides a hydrophobic moiety that can enhance the molecule's bioavailability, making it an attractive candidate for further development.

In addition to its pharmacological potential, tert-butyl 5-(aminomethyl)-1-methyl-1H-pyrazole-4-carboxylate has been studied for its synthetic versatility. Researchers have developed efficient synthetic routes to access this compound, often employing microwave-assisted synthesis or other modern techniques to optimize reaction conditions. These advancements have significantly improved the scalability and cost-effectiveness of producing this compound for research purposes.

The latest findings also emphasize the importance of understanding the toxicological profile of this compound. As part of regulatory requirements for drug development, researchers have conducted preliminary toxicity studies to assess its safety profile. These studies are crucial for determining whether this compound can proceed to preclinical testing and eventual clinical trials.

In conclusion, tert-butyl 5-(aminomethyl)-1-methyl-1H-pyrazole-4-carboxylate stands out as a promising molecule with diverse applications in organic synthesis and drug discovery. Its unique structure, combined with recent advancements in synthetic methodology and biological evaluation, positions it as a valuable tool for researchers in academia and industry alike. As ongoing studies continue to uncover its full potential, this compound is expected to play an increasingly important role in the development of novel therapeutic agents.